Cas no 99767-45-0 (2-Amino-5-cyanobenzoic acid)

• Product Name: 2-Amino-5-cyanobenzoic acid
• CAS No: 99767-45-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD20485816
• CID: 1038324
• PubChem ID: 10057817
• Update Time: 2025-09-24

2-Amino-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyanobenzoic acid
• Benzoic acid, 2-amino-5-cyano-
• AK100858
• HQNZNIJPAYTWJK-UHFFFAOYSA-N
• 6998AC
• FCH1198559
• OR400360
• AB0049980
• AX8241771
• ST24021971
• 99767-45-0
• Z1262514273
• AKOS016001712
• SY253699
• SB76085
• CS-W005229
• DS-3636
• EN300-151690
• MFCD20485816
• CL9197
• 2-Amino-5-cyanobenzoicacid
• DTXSID00434821
• SCHEMBL634467

• MDL： MFCD20485816
• Inchi： 1S/C8H6N2O2/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3H,10H2,(H,11,12)
• InChI Key： HQNZNIJPAYTWJK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=CC=1N)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1

2-Amino-5-cyanobenzoic acid Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：Ⅲ